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Compound of Interest

Compound Name: 2,3-Dichloronaphthalene

Cat. No.: B020057

2,3-Dichloronaphthalene: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties, and
relevant experimental methodologies for 2,3-Dichloronaphthalene. This information is
intended to support research and development activities involving this compound and its
derivatives.

Chemical Structure and Identification

2,3-Dichloronaphthalene is a polycyclic aromatic hydrocarbon (PAH) characterized by a
naphthalene core with two chlorine atoms substituted at the C2 and C3 positions.[1] This
specific substitution pattern influences its chemical reactivity and physical properties.

SMILES:Clclcc2ccecec2ceclCl
INChl Key:SKGXUFZRYNGFJS-UHFFFAOY SA-N[2][3][4]

Physicochemical Properties

The following table summarizes the key quantitative data for 2,3-Dichloronaphthalene.
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Property Value Unit Source(s)
Molecular Formula C10HeCl2 [21[3]1[5][6]
Molecular Weight 197.06 g/mol 211516171
CAS Number 2050-75-1 [21[31[5]1[6]
Appearance Pal'e yellow crystalline 1]
solid
Melting Point 55.00 °C [1]
Boiling Point 298.17 °C at 760 mmHg [7]
Density 1.3527 g/cm3 [1]

LogP (Octanol/Water
N o 4.1466 [5]18]
Partition Coefficient)

Poorly soluble in
water; soluble in
Solubility organic solvents like
ethanol, acetone, and
benzene.[1][6]

Experimental Protocols
Synthesis of Dichloronaphthalene Derivatives
(llustrative Workflow)

While a specific protocol for the direct synthesis of 2,3-Dichloronaphthalene was not detailed
in the reviewed literature, a general workflow for the synthesis of substituted naphthalene
compounds can be illustrated. The following diagram represents a plausible synthetic route,
which would require empirical optimization for this specific isomer.
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Starting Materials

Chlorinating Agent

Naphthalene (e.g., Cl2, SO2CI2)

Chlorination Reaction
(with catalyst, e.g., FeClI3 or AICI3)

Reaction Quenching
& Crude Product Extraction

Purification
(e.g., Recrystallization, Chromatography)

2,3-Dichloronaphthalene
(and other isomers)

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation GC-MS Analysis Data Processing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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